Cas no 647857-39-4 (O1-tert-butyl O2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• CAS No: 647857-39-4
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD27986950
• CID: 415904
• PubChem ID: 58483851
• Update Time: 2025-04-19

O1-tert-butyl O2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl)2-methyl ester, (2R,4S)-
• Methyl (2R,4S)-1-Boc-4-fluoropyrrolidine-2-carboxylate
• O1-tert-butyl O2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• 1648910-85-3
• SCHEMBL3554330
• 647857-39-4
• 4-(S)-Fluoropyrrolidine-N1,2-(R)-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• CS-0052396
• METPQQHVRNLTRX-JGVFFNPUSA-N
• A867826
• 2-Methyl trans-1-boc-4-fluoropyrrolidine-2-carboxylate
• XAB85739
• MFCD27986950
• 1-tert-butyl 2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• AS-33975
• (2R,4S)-1-tert-Butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate
• Methyl (2R,4S)-1boc-4-fluoropyrrolidine-2-carboxylate
• AMY12289
• AKOS025290950
• Methyl (2R,4S)-1boc-4-fluoropyrrolidine-2-carboxylate ee
• EN300-1165941
• 1-tert-butyl2-methyl(2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate
• 1-(tert-Butyl) 2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate

• MDL： MFCD27986950
• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key： METPQQHVRNLTRX-JGVFFNPUSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 296.5±40.0 °C at 760 mmHg
• Flash Point: 133.1±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

O1-tert-butyl O2-methyl (2R,4S)-4-fluoropyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives